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Compound of Interest

Compound Name: 4-Chlorobutyric acid

Cat. No.: B146303 Get Quote

Proper disposal of 4-chlorobutyric acid is critical for ensuring laboratory safety and

environmental protection. As a corrosive and halogenated organic compound, it must be

managed as hazardous waste according to specific procedural guidelines. This document

provides comprehensive, step-by-step instructions for the safe handling and disposal of 4-
chlorobutyric acid, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before handling 4-chlorobutyric acid, ensure all necessary safety measures are in place. This

substance is corrosive and can cause severe skin burns and eye damage.[1][2][3] It is also

harmful if swallowed.[1]

Ventilation: Always handle 4-chlorobutyric acid in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[3][4]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times.[5] This includes

chemical-resistant gloves, a face shield and goggles for eye and face protection, a chemical-

resistant apron, and long-sleeved clothing.[5] A vapor respirator may be required depending

on the scale of work.[5]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[5]

Storage: Store the chemical in a tightly closed, corrosive-resistant container in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong bases and

oxidizing agents.[1][5][6][7][8] The storage area should be secure and locked.[5]
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Quantitative Hazard and Safety Data
The following table summarizes the key hazard classifications and safety information for 4-
chlorobutyric acid.

Parameter Data Reference

Chemical Name 4-Chlorobutyric acid [5]

CAS Number 627-00-9 [1][5]

Molecular Formula C₄H₇ClO₂ [3]

Signal Word Danger [1][3]

GHS Hazard Statements

H302: Harmful if

swallowedH314: Causes

severe skin burns and eye

damageH290: May be

corrosive to metals

[1][6]

GHS Classifications

Acute Toxicity, Oral (Category

4)Skin Corrosion (Category

1B)Serious Eye Damage

(Category 1)

Storage Class
8A - Combustible corrosive

hazardous materials

UN Number 3265

Proper Shipping Name

Corrosive liquid, acidic,

organic, n.o.s. (4-Chlorobutyric

acid)

Step-by-Step Disposal Protocol
Disposal of 4-chlorobutyric acid must be handled through your institution's hazardous waste

program. Never dispose of this chemical down the drain or in regular trash.[9]

Step 1: Waste Classification and Segregation
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Identify the waste as a halogenated organic acid.[10][11]

This waste stream must be kept separate from non-halogenated organic solvents to reduce

disposal costs and complexity.[12]

Do not mix 4-chlorobutyric acid waste with incompatible materials, particularly bases,

cyanides, or strong oxidizing agents, to prevent violent reactions.[7][8][13]

Step 2: Containerization

Select a proper waste container. The best option is the original container.[9] If unavailable,

use a container made of compatible material (e.g., glass or specific plastics like

polyethylene) that can be sealed with a screw cap.[7][13][14] Do not use metal containers.

[13]

Ensure the container is in good condition, free from leaks or external contamination.[9]

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.[7]

[13]

Step 3: Labeling

Label the waste container clearly before adding any waste.[13]

The label must include:

The words "Hazardous Waste".[13]

The full chemical name: "4-Chlorobutyric Acid". Do not use abbreviations or formulas.

[13]

A clear indication of the hazards (e.g., "Corrosive," "Toxic").[13]

An approximate concentration or volume of the waste.

Step 4: Accumulation and Storage
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Store the sealed waste container in a designated Satellite Accumulation Area (SAA), such as

a secondary containment tray within a fume hood or a designated cabinet.[13]

The SAA must be at or near the point of generation.[13]

Ensure the container remains closed except when adding waste.[13]

Step 5: Arranging for Disposal

Once the container is full or the experiment is complete, arrange for pickup through your

institution's Environmental Health and Safety (EHS) department or equivalent office.[9]

Follow your institution's specific procedures for requesting a hazardous waste collection.

This is typically done via an online request form.[9]

Emergency Spill Procedures
In the event of a spill, immediate and correct action is crucial.

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear the appropriate PPE, including a respirator, before attempting to clean the

spill.[5]

Contain: Prevent the spill from spreading or entering drains.[5] Cover drains if necessary.

Absorb: Use an inert, non-combustible absorbent material like vermiculite, dry sand, or earth

to contain the spill.[3][5]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

labeled, compatible container for hazardous waste disposal.[5]

Decontaminate: Clean the spill area thoroughly.

Dispose: Treat all cleanup materials as hazardous waste and dispose of them according to

the protocol above.
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 4-chlorobutyric
acid.
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Begin Waste Disposal
(4-Chlorobutyric Acid)

Step 1: Identify Waste
 as 'Halogenated Organic Acid'

Step 2: Segregate Waste
(Keep from non-halogenated
 & incompatible chemicals)

Step 3: Use Compatible &
Sealed Container

Step 4: Label Container
('Hazardous Waste', full name, hazards)

Step 5: Store in Designated
Satellite Accumulation Area

Step 6: Request Pickup
from EHS/Waste Management Spill Occurs

Waste Collected for
Proper Disposal

Follow Emergency
Spill Procedures

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-chlorobutyric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. britiscientific.com [britiscientific.com]

4. fishersci.com [fishersci.com]

5. spectrumchemical.com [spectrumchemical.com]

6. 4-Chlorobutyric Acid | 627-00-9 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

7. ethz.ch [ethz.ch]

8. canterbury.ac.nz [canterbury.ac.nz]

9. vumc.org [vumc.org]

10. bucknell.edu [bucknell.edu]

11. uakron.edu [uakron.edu]

12. 7.2 Organic Solvents [ehs.cornell.edu]

13. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

14. ptb.de [ptb.de]

To cite this document: BenchChem. [4-Chlorobutyric acid proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146303#4-chlorobutyric-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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